Ethyl-5-(4-methoxyphenyl)-isoxazole-4-carboxylate
Cat. No. B8811045
M. Wt: 247.25 g/mol
InChI Key: PUTVQIRPIOAQJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07022725B2
Procedure details
To a solution of ethyl 5-(4-methoxyphenyl)isoxazole-4-carboxylate (8.56 g) in tetrahydrofuran (100 ml) was gently added diisobutylaluminum hydride (1.0 M tetrahydrofuran solution, 80 ml) at 0° C. and the mixture was stirred at room temperature for 30 min. The reaction mixture was poured into dilute hydrochloric acid, and the mixture was extracted with ethyl acetate. The ethyl acetate layer was washed with saturated brine, dried (MgSO4) and concentrated to give 5-(4-methoxyphenyl)-4-isoxazolylmethanol (6.87 g, yield 97%) as colorless crystals. The crystals were recrystallized from ethyl acetate-hexane. melting point: 57–58° C.
Quantity
8.56 g
Type
reactant
Reaction Step One
Yield
97%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([C:9]2[O:13][N:12]=[CH:11][C:10]=2[C:14](OCC)=[O:15])=[CH:5][CH:4]=1.[H-].C([Al+]CC(C)C)C(C)C.Cl>O1CCCC1>[CH3:1][O:2][C:3]1[CH:4]=[CH:5][C:6]([C:9]2[O:13][N:12]=[CH:11][C:10]=2[CH2:14][OH:15])=[CH:7][CH:8]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
|
8.56 g
|
|
Type
|
reactant
|
|
Smiles
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COC1=CC=C(C=C1)C1=C(C=NO1)C(=O)OCC
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Step Two
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Name
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|
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Quantity
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80 mL
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Type
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reactant
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Smiles
|
[H-].C(C(C)C)[Al+]CC(C)C
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
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Cl
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Step Four
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Name
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|
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Quantity
|
100 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred at room temperature for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at 0° C.
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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The ethyl acetate layer was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
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Type
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product
|
|
Smiles
|
COC1=CC=C(C=C1)C1=C(C=NO1)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.87 g | |
| YIELD: PERCENTYIELD | 97% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.7% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
